Cas no 1144107-76-5 (Cyanine3 carboxylic acid)

• Product Name: Cyanine3 carboxylic acid
• CAS No: 1144107-76-5
• MF: C₃₀H₃₇ClN₂O₂
• MW: 493.079987287521
• CID: 4560990
• PubChem ID: 91757851
• Update Time: 2025-06-22

Cyanine3 carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-​Indolium, 2-​[3-​[1-​(5-​carboxypentyl)​-​1,​3-​dihydro-​3,​3-​dimethyl-​2H-​indol-​2-​ylidene]​-​1-​propen-​1-​yl]​-​1,​3,​3-​trimethyl-​, inner salt
• AT41123
• CS-0608527
• 6-[(2E)-3,3-dimethyl-2-[(E)-3-(1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]indol-1-yl]hexanoic acid;chloride
• BP-22564
• Cyanine3 carboxylic acid
• EX-A6206
• Cy3 carboxylic acid
• 1144107-76-5
• HY-D1623
• 1032678-01-5
• Cyanine3 carboxylic acid (chloride)

• Inchi： 1S/C30H36N2O2.ClH/c1-29(2)22-14-8-10-16-24(22)31(5)26(29)18-13-19-27-30(3,4)23-15-9-11-17-25(23)32(27)21-12-6-7-20-28(33)34;/h8-11,13-19H,6-7,12,20-21H2,1-5H3;1H
• InChI Key： ITDHYDSGULGMLR-UHFFFAOYSA-N
• SMILES： [Cl-].OC(CCCCCN1C2C=CC=CC=2C(C)(C)/C/1=C\C=C\C1C(C)(C)C2C=CC=CC=2[N+]=1C)=O

Computed Properties

• Exact Mass: 492.2543561g/mol
• Monoisotopic Mass: 492.2543561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 850
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6Ų

Additional information on Cyanine3 carboxylic acid

Cyanine3 Carboxylic Acid (CAS No. 1144107-76-5): A Versatile Fluorescent Probe for Biomedical Applications

Cyanine3 Carboxylic Acid, with the CAS No. 1144107-76-5, represents a pivotal molecule in the field of fluorescent labeling and bioimaging. This compound, belonging to the cyanine dye family, has garnered significant attention due to its unique optical properties and potential applications in biomedical research. Recent advancements in nanotechnology and molecular imaging have further expanded the utility of Cyanine3 Carboxylic Acid, making it a critical component in the development of advanced diagnostic tools and therapeutic agents.

The Cyanine3 Carboxylic Acid molecule is characterized by its conjugated system of alternating double bonds, which allows for efficient light absorption and emission. This structural feature contributes to its high fluorescence quantum yield and photostability, essential attributes for applications in long-term imaging studies. Recent studies have demonstrated that the Cyanine3 Carboxylic Acid can be modified with various functional groups to enhance its solubility and target specificity, thereby broadening its applicability in diverse biological systems.

One of the most promising applications of Cyanine3 Carboxylic Acid is in the field of fluorescent labeling. Researchers have leveraged its photostable properties to develop probes for real-time monitoring of cellular processes. For instance, a 2023 study published in Advanced Materials highlighted the use of Cyanine3 Carboxylic Acid-based probes for tracking the dynamics of protein interactions within living cells. The ability of Cyan,3 Carboxylic Acid to emit light at a wavelength of approximately 570 nm makes it particularly suitable for multi-color imaging experiments, where simultaneous visualization of multiple biomolecules is required.

Moreover, the Cyanine3 Carboxylic Acid has shown potential in the development of targeted drug delivery systems. By conjugating this compound with targeting ligands, researchers can enhance the specificity of therapeutic agents, reducing off-target effects and improving treatment efficacy. A recent breakthrough in this area was reported in Nature Biotechnology, where scientists employed Cyanine3 Carboxylic Acid as a fluorescent marker to track the delivery of chemotherapy drugs to cancer cells in vivo. This approach not only improved the accuracy of drug delivery but also provided real-time feedback on the therapeutic response, which is crucial for personalized medicine.

The Cyanine3 Carboxylic Acid is also being explored for its role in the detection of biomarkers associated with various diseases. Its high sensitivity and specificity make it an ideal candidate for developing diagnostic assays that can detect minute concentrations of target molecules. A 2023 study in Science Translational Medicine demonstrated the utility of Cyanine3 Carboxylic Acid in the early detection of Alzheimer's disease by labeling amyloid-beta plaques in brain tissue. This application underscores the potential of Cyanine3 Carboxylic Acid in advancing diagnostic technologies for neurodegenerative disorders.

From a synthetic perspective, the Cyanine3 Carboxylic Acid is typically prepared through a series of chemical reactions that involve the formation of a conjugated system. Recent advancements in organic synthesis have enabled the production of high-purity Cyanine3 Carboxylic Acid with consistent quality, which is essential for reproducible experimental results. Researchers are also investigating the use of green chemistry principles to develop more sustainable methods for synthesizing this compound, aligning with the growing emphasis on environmentally responsible practices in pharmaceutical research.

In the realm of biomedical imaging, the Cyanine3 Carboxylic Acid has been integrated into various imaging modalities, including fluorescence microscopy and optical coherence tomography. Its compatibility with both aqueous and organic solvents allows for its use in a wide range of experimental conditions. A 2023 study in Biomedical Optics Express showcased the application of Cyanine3 Carboxylic Acid in in vivo imaging of tumor vasculature, where its photostability enabled high-resolution imaging over extended periods. This capability is particularly valuable in longitudinal studies that require repeated imaging sessions to monitor disease progression or therapeutic response.

Another area of interest is the use of Cyanine3 Carboxylic Acid in the development of biosensors. These sensors can detect specific biomolecules with high sensitivity and selectivity, making them useful for point-of-care diagnostics. A recent study published in ACS Sensors described the integration of Cyanine3 Carboxylic Acid into a biosensor platform for the detection of glucose in bodily fluids. The rapid and accurate detection of glucose levels could have significant implications for the management of diabetes, offering a non-invasive alternative to traditional blood glucose testing.

Despite its many advantages, the Cyanine3 Carboxylic Acid is not without challenges. One of the primary concerns is its potential toxicity, which must be carefully evaluated before its use in clinical applications. Researchers are actively working to optimize the safety profile of Cyanine3 Carboxylic Acid by modifying its chemical structure to reduce cytotoxic effects while maintaining its optical properties. Additionally, the cost of production and scalability of synthetic methods remain important considerations for the widespread adoption of this compound in biomedical applications.

Looking ahead, the future of Cyanine3 Carboxylic Acid lies in its integration with emerging technologies such as artificial intelligence and machine learning. These technologies can enhance the analysis of imaging data generated using Cyanine3 Carboxylic Acid, enabling more accurate and efficient diagnosis. Furthermore, the development of multifunctional probes that combine the properties of Cyanine3 Carboxylic Acid with other functionalities, such as drug delivery or gene therapy, is expected to open new avenues in personalized medicine.

In conclusion, the Cyanine3 Carboxylic Acid with CAS No. 1144107-76-5 is a versatile molecule with a wide range of applications in biomedical research. Its unique optical properties and adaptability to various functional modifications make it a valuable tool for advancing diagnostic and therapeutic technologies. As research in this field continues to evolve, the Cyanine3 Carboxylic Acid is poised to play an increasingly important role in the development of innovative solutions for complex medical challenges.

The ongoing exploration of Cyanine3 Carboxylic Acid and its derivatives is expected to yield further breakthroughs, particularly in the areas of targeted drug delivery, early disease detection, and advanced imaging techniques. By addressing current limitations and leveraging emerging technologies, the Cyanine3 Carboxylic Acid is set to contribute significantly to the future of biomedical science and clinical practice.

As the field of fluorescent labeling continues to advance, the Cyanine3 Carboxylic Acid remains a focal point of innovation. Its potential to revolutionize diagnostic and therapeutic approaches underscores the importance of continued research and development in this area. The Cyanine3 Carboxylic Acid with CAS No. 1144107-76-5 is not just a chemical compound but a key player in shaping the future of biomedical technologies.

In summary, the Cyanine3 Carboxylic Acid and its applications represent a dynamic and rapidly evolving field. With its unique properties and versatile applications, the Cyanine3 Carboxylic Acid continues to drive innovation in biomedical research, offering new possibilities for improving healthcare outcomes and advancing scientific knowledge.